3-(3-hydroxy-3-methylbutyl)-N-1-oxaspiro[4.5]dec-3-ylbenzamide

• IUPAC Name: 3-(3-hydroxy-3-methylbutyl)-N-(1-oxaspiro[4.5]decan-3-yl)benzamide
• InChI: InChI=1S/C21H31NO3/c1-20(2,24)12-9-16-7-6-8-17(13-16)19(23)22-18-14-21(25-15-18)10-4-3-5-11-21/h6-8,13,18,24H,3-5,9-12,14-15H2,1-2H3,(H,22,23)
• InChI Key: RZJGFPYUEQFCBF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCC1=CC(=CC=C1)C(=O)NC2CC3(CCCCC3)OC2)O
• Molecular Formula: C21H31NO3
• Molecular Weight: 345.5 g/mol

Description

3-(3-hydroxy-3-methylbutyl)-N-1-oxaspiro[4.5]dec-3-ylbenzamide is a useful research compound. Its molecular formula is C21H31NO3 and its molecular weight is 345.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 345.23039385 g/mol and the complexity rating of the compound is 456. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antiviral Activity

A series of 1-thia-4-azaspiro[4.5]decan-3-ones, structurally related to the compound of interest, was synthesized and evaluated against human coronavirus and influenza virus. Compounds within this series exhibited significant inhibition of human coronavirus 229E replication, highlighting the potential of spirocyclic compounds for antiviral drug development (Çağla Begüm Apaydın et al., 2019).

Analgesic Properties

NYX-2925, a novel N-methyl-d-aspartate (NMDA) receptor modulator with a related spirocyclic structure, demonstrated rapid and long-lasting analgesia in rat models of neuropathic pain without developing tolerance to its analgesic effects, suggesting the therapeutic potential of spirocyclic compounds in pain management (N. Ghoreishi-Haack et al., 2018).

Antituberculosis Activity

A series of 5-methyl-N-(3-oxo-1-thia-4-azaspiro(4.5)dec-4-yl)-3-phenyl-1H-indole-2-carboxamide derivatives was synthesized and characterized, with certain compounds exhibiting significant in vitro antituberculosis activity against Mycobacterium tuberculosis H37Rv. This indicates the potential utility of spirocyclic compounds in the development of new antituberculosis agents (Özlen Güzel et al., 2006).

Muscarinic Receptor Agonism

Research on 1-oxa-8-azaspiro[4.5]decane derivatives, including YM796, has shown these compounds to exhibit muscarinic agonistic activity, particularly at M1 receptors, demonstrating their potential in cognitive impairment treatments (F. Wanibuchi et al., 1994).